![molecular formula C17H25BO4 B6275824 methyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate CAS No. 490035-83-1](/img/no-structure.png)
methyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate
Overview
Description
Methyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate (MTMB) is a novel chemical compound that has recently been synthesized and studied for its potential applications in scientific research. It is a boron-containing dioxaborolane with a unique structure that is capable of forming strong bonds with other molecules. MTMB has been studied for its potential uses in drug delivery systems, as a preservative, and as a catalyst for chemical reactions.
Scientific Research Applications
Methyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate has several potential applications in scientific research. It has been studied for its ability to form strong bonds with other molecules, making it a useful tool for drug delivery systems. It has also been used as a preservative in food products and as a catalyst for chemical reactions. Additionally, methyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate has been studied for its potential use in medical imaging and diagnostics.
Mechanism of Action
The mechanism of action of methyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate is related to its unique structure. Its boron-containing dioxaborolane moiety is capable of forming strong bonds with other molecules, allowing it to act as a drug delivery system, preservative, and catalyst. Additionally, methyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate has been studied for its ability to interact with biological systems, such as proteins and enzymes, which could be useful for medical imaging and diagnostics.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate have not yet been extensively studied. However, it has been shown to interact with proteins and enzymes, suggesting that it could have potential applications in medical imaging and diagnostics. Additionally, methyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate has been studied for its potential use as a preservative in food products and as a catalyst for chemical reactions.
Advantages and Limitations for Lab Experiments
The advantages of using methyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate in lab experiments include its high yields and its ability to form strong bonds with other molecules. Additionally, its boron-containing dioxaborolane moiety makes it a useful tool for drug delivery systems and catalysts. The main limitation of using methyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate in lab experiments is that its biochemical and physiological effects have not yet been extensively studied.
Future Directions
There are several potential future directions for the study of methyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate. These include further investigation of its biochemical and physiological effects, as well as its potential applications in drug delivery systems, preservatives, and catalysts. Additionally, further research into its potential use in medical imaging and diagnostics could be beneficial. Finally, it could be beneficial to explore new methods of synthesizing and optimizing methyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate for specific applications.
Synthesis Methods
The synthesis of methyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate begins with the reaction of 4-bromophenylbutanoic acid with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base. This reaction produces the desired methyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate product in high yields. The reaction conditions for the synthesis of methyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate can be optimized for specific applications, such as drug delivery systems, preservatives, and catalysts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate involves the reaction of 4-bromo-1-butanol with 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl magnesium bromide, followed by esterification with methyl 4-bromobutanoate. The resulting intermediate is then subjected to Suzuki coupling with 4-bromo-1-butene to yield the final product.", "Starting Materials": [ "4-bromo-1-butanol", "4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl magnesium bromide", "methyl 4-bromobutanoate", "4-bromo-1-butene" ], "Reaction": [ "Step 1: 4-bromo-1-butanol is reacted with 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl magnesium bromide in the presence of a palladium catalyst to yield the corresponding alcohol intermediate.", "Step 2: The alcohol intermediate is then esterified with methyl 4-bromobutanoate in the presence of a base to yield the corresponding ester intermediate.", "Step 3: The ester intermediate is subjected to Suzuki coupling with 4-bromo-1-butene in the presence of a palladium catalyst to yield the final product, methyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanoate." ] } | |
CAS RN |
490035-83-1 |
Molecular Formula |
C17H25BO4 |
Molecular Weight |
304.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
